Cas no 74502-13-9 (2-Propenoic acid, 2-(acetyloxy)-)
74502-13-9 structure
Product Name:2-Propenoic acid, 2-(acetyloxy)-
CAS No:74502-13-9
MF:C5H6O4
MW:130.098742008209
CID:540916
PubChem ID:22259828
Update Time:2025-04-19
2-Propenoic acid, 2-(acetyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-(acetyloxy)-
- 2-acetyloxyprop-2-enoic acid
- alpha-acetoxy propenoic acid
- DTXSID00624003
- 74502-13-9
- 2-(Acetyloxy)prop-2-enoic acid
- AKOS006379033
- SCHEMBL1250897
-
- Inchi: 1S/C5H6O4/c1-3(5(7)8)9-4(2)6/h1H2,2H3,(H,7,8)
- InChI Key: CFVZILWIXKITDD-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C(=C)C(=O)O
Computed Properties
- Exact Mass: 130.02658
- Monoisotopic Mass: 130.02660867g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
2-Propenoic acid, 2-(acetyloxy)- Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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